Cas no 1261883-22-0 (2-Amino-5-(4-(trifluoromethyl)phenyl)isonicotinic acid)

• Product Name: 2-Amino-5-(4-(trifluoromethyl)phenyl)isonicotinic acid
• CAS No: 1261883-22-0
• MF: C₁₃H₉F₃N₂O₂
• MW: 282.217973470688
• MDL: MFCD18318042
• CID: 2761389
• PubChem ID: 53223963
• Update Time: 2025-06-09

2-Amino-5-(4-(trifluoromethyl)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90687980
• 2-Amino-5-(4-(trifluoromethyl)phenyl)isonicotinicacid
• MFCD18318042
• 2-Amino-5-(4-trifluoromethylphenyl)isonicotinic acid, 95%
• 2-Amino-5-(4-(trifluoromethyl)phenyl)isonicotinic acid
• 2-AMINO-5-(4-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID
• 1261883-22-0

• MDL： MFCD18318042
• Inchi： 1S/C13H9F3N2O2/c14-13(15,16)8-3-1-7(2-4-8)10-6-18-11(17)5-9(10)12(19)20/h1-6H,(H2,17,18)(H,19,20)
• InChI Key： QWBOKZPHPPQRDR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=NC(=CC=1C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 282.06161202Da
• Monoisotopic Mass: 282.06161202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-Amino-5-(4-(trifluoromethyl)phenyl)isonicotinic acid

Comprehensive Overview of 2-Amino-5-(4-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261883-22-0)

2-Amino-5-(4-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261883-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethylphenyl and isonicotinic acid moieties, exhibits remarkable potential in drug discovery and material science. Its molecular structure, which integrates a pyridine core with a trifluoromethyl substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its applications for targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine.

The growing demand for fluorinated compounds in modern chemistry underscores the relevance of 2-Amino-5-(4-(trifluoromethyl)phenyl)isonicotinic acid. Fluorine incorporation often enhances metabolic stability and bioavailability, making this compound a hotspot in medicinal chemistry. Recent studies highlight its utility in developing small-molecule inhibitors for inflammatory and oncological targets. For instance, its structural analogs have shown promise in kinase inhibition, a key area in cancer therapy. This aligns with frequent search queries like "fluorinated drug candidates 2023" and "isonicotinic acid derivatives in medicine," reflecting broader industry interests.

From a synthetic perspective, CAS No. 1261883-22-0 serves as a versatile building block. Its amino and carboxylic acid functional groups enable diverse derivatization pathways, catering to high-throughput screening libraries. Laboratories optimizing cross-coupling reactions or microwave-assisted synthesis frequently explore this compound, as evidenced by search trends such as "improving yields in heterocyclic synthesis." Moreover, its stability under various pH conditions makes it suitable for formulation development, addressing common challenges in drug delivery systems.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many halogenated compounds, 2-Amino-5-(4-(trifluoromethyl)phenyl)isonicotinic acid demonstrates favorable biodegradability profiles in preliminary assays. This positions it as a sustainable option for green chemistry initiatives, resonating with queries like "eco-friendly fluorochemicals." Additionally, its low toxicity in standard in vitro models supports its adoption in cosmetic additives and veterinary pharmaceuticals, expanding its commercial viability.

In material science, the compound's aromatic and hydrogen-bonding capabilities contribute to advanced polymeric materials. Researchers investigating organic electronics or self-assembling monolayers value its ability to enhance thermal stability and optoelectronic properties. Such applications correlate with trending searches like "fluoropolymers for flexible displays" and "smart coatings 2023." These interdisciplinary uses highlight the compound's adaptability beyond traditional chemistry sectors.

Quality control and analytical characterization of CAS No. 1261883-22-0 rely on advanced techniques such as HPLC-MS and NMR spectroscopy. Purity thresholds exceeding 98% are typically required for pharmaceutical-grade batches, driving innovations in chromatographic separation. This aligns with laboratory professionals searching for "HPLC methods for heterocyclic acids" or "NMR shifts of trifluoromethyl aromatics." Standardized protocols ensure reproducibility, a critical factor for contract manufacturing organizations (CMOs).

Market projections indicate steady growth for trifluoromethylphenyl-based intermediates, with 2-Amino-5-(4-(trifluoromethyl)phenyl)isonicotinic acid poised to benefit from expanding generic drug pipelines. Its cost-effective synthesis routes address concerns highlighted in searches like "APIs with reduced production costs." Furthermore, patent landscapes reveal increasing filings for derivatives, suggesting long-term relevance in intellectual property-driven industries.

In conclusion, 2-Amino-5-(4-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261883-22-0) represents a multifaceted compound bridging pharmaceutical innovation, sustainable chemistry, and advanced materials. Its alignment with contemporary research priorities and search trends ensures enduring scientific and commercial interest. Future explorations may focus on structure-activity relationships or large-scale production methodologies, further solidifying its role in industrial and academic settings.